Ethylbenzhydramine methyl iodide
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Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of Emetonium iodide typically involves the reaction of benzhydrol with diethylmethylamine in the presence of hydroiodic acid. The reaction proceeds as follows:
- Benzhydrol is reacted with diethylmethylamine to form (2-benzhydryloxyethyl)diethylmethylamine.
- The resulting amine is then treated with hydroiodic acid to yield Emetonium iodide.
Industrial Production Methods: While specific industrial production methods for Emetonium iodide are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions such as temperature, pressure, and solvent choice to ensure high yield and purity of the final product.
Chemical Reactions Analysis
Types of Reactions: Emetonium iodide can undergo various chemical reactions, including:
Substitution Reactions: The iodide ion can be replaced by other nucleophiles.
Oxidation and Reduction Reactions:
Common Reagents and Conditions:
Substitution Reactions: Common reagents include nucleophiles such as halides, cyanides, and thiolates.
Oxidation and Reduction Reactions: Reagents such as hydrogen peroxide or reducing agents like sodium borohydride may be used.
Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with halides would yield the corresponding halide derivatives of Emetonium iodide.
Scientific Research Applications
Chemistry: It serves as a model compound for studying quaternary ammonium salts and their reactivity.
Biology: Research has investigated its potential effects on biological systems, although detailed studies are limited.
Industry: Its potential use in industrial applications is still under exploration, particularly in the development of new materials and chemical processes.
Mechanism of Action
The exact mechanism of action of Emetonium iodide is not fully understood. it is believed to interact with various molecular targets, potentially affecting neurotransmitter systems and cellular signaling pathways. Further research is needed to elucidate its precise mechanism of action .
Comparison with Similar Compounds
Ammonium Iodide (NH4I): A simple ionic compound used in various chemical reactions and industrial applications.
Potassium Iodide (KI): Commonly used in medical applications to protect the thyroid gland from radiation.
Comparison:
Uniqueness: Emetonium iodide is unique due to its complex structure and potential pharmacological properties, which distinguish it from simpler iodide salts like ammonium iodide and potassium iodide.
Applications: While ammonium iodide and potassium iodide have well-established uses in industry and medicine, Emetonium iodide’s applications are still being explored, particularly in the context of its potential pharmacological effects.
Properties
CAS No. |
5982-52-5 |
---|---|
Molecular Formula |
C20H28INO |
Molecular Weight |
425.3 g/mol |
IUPAC Name |
2-benzhydryloxyethyl-diethyl-methylazanium;iodide |
InChI |
InChI=1S/C20H28NO.HI/c1-4-21(3,5-2)16-17-22-20(18-12-8-6-9-13-18)19-14-10-7-11-15-19;/h6-15,20H,4-5,16-17H2,1-3H3;1H/q+1;/p-1 |
InChI Key |
HKOZYKMXXBHEHT-UHFFFAOYSA-M |
SMILES |
CC[N+](C)(CC)CCOC(C1=CC=CC=C1)C2=CC=CC=C2.[I-] |
Canonical SMILES |
CC[N+](C)(CC)CCOC(C1=CC=CC=C1)C2=CC=CC=C2.[I-] |
5982-52-5 | |
Origin of Product |
United States |
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